![molecular formula C13H12N2O B1667302 Biphenyl-4-ylurea CAS No. 13262-48-1](/img/structure/B1667302.png)
Biphenyl-4-ylurea
Overview
Description
Biphenyl-4-ylurea is a research chemical with the molecular formula C13H12N2O and a molecular weight of 212.25 . It is also known by several synonyms such as N-4-biphenylylurea, N-(1,1’-biphenyl-4-yl)urea, 1,1’-Biphenyl-4-ylurea, N-(Biphenyl-4-yl)urea, 1-biphenyl-4-ylurea, and 4-Biphenylylurea .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions. For instance, a study mentioned the use of solid acids such as ZrO2, Al2O3, and ZrO2-Al2O3 as catalysts in the solvent-free synthesis of biphenyl urea using microwave irradiation technique starting from aniline and dimethyl carbonate . The surface acidity and the phase of the solid acid were found to have a significant role in the synthesis of biphenyl urea .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques such as X-ray crystallography and mass spectrometry . These techniques can provide detailed information about the three-dimensional molecular structure of the compound.Chemical Reactions Analysis
The chemical reactions involving this compound can be analyzed using various techniques. For instance, a study mentioned the use of ZrO2-Al2O3 as a catalyst in the synthesis of biphenyl urea . The study found that the surface acidity and the phase of the solid acid played a significant role in the synthesis of biphenyl urea .Physical And Chemical Properties Analysis
This compound has a boiling point of 366.9±21.0 ℃ at 760 mmHg and a density of 1.213±0.1 g/cm3 .Scientific Research Applications
Tyrosinase Inhibition
Biphenyl-based compounds are recognized for their importance in clinical treatments, particularly in managing hypertension and inflammation. A study by Kwong et al. (2017) demonstrated that certain biphenyl ester derivatives exhibit significant anti-tyrosinase activities. These findings highlight the potential of biphenyl-4-ylurea in developing pharmaceuticals with skin-whitening or anti-melanogenic properties (Kwong et al., 2017).
Environmental and Food Analysis
Antibodies, including those developed against compounds like this compound, play a crucial role in environmental and food analysis. Fránek and Hruška (2018) emphasized the use of immunoassays and biosensors in detecting pollutants such as biphenyl derivatives, demonstrating their utility in environmental and food safety monitoring (Fránek & Hruška, 2018).
Synthesis and Characterization
Karipcin and Arabali (2006) focused on synthesizing new ketooximes derived from biphenyl, showcasing the versatility of this compound in forming complexes with various metals. This research underlines the potential of biphenyl derivatives in developing new materials with unique chemical properties (Karipcin & Arabali, 2006).
Anti-Inflammatory Properties
Research by Reddy and Kathale (2017) explored the synthesis of benzohydrazides and phenylacetohydrazides bearing biphenyl moieties. Some of these compounds exhibited notable anti-inflammatory activity, highlighting this compound's potential in developing new anti-inflammatory agents (Reddy & Kathale, 2017).
Pharmaceutical Intermediate
Biphenyl is a key intermediate in synthesizing various pharmaceutical compounds. Trivedi et al. (2015) investigated the influence of biofield treatment on biphenyl's physical, spectroscopic, and thermal properties, providing insights into its potential modifications for enhanced pharmaceutical applications (Trivedi et al., 2015).
Ecotoxicological Evaluation
Jiangning et al. (2004) conducted a study to evaluate the ecotoxicological impact of 4-aminobiphenyl, a derivative of biphenyl, using various model systems. This research is crucial in understanding the environmental implications and safety of biphenyl derivatives (Jiangning et al., 2004).
properties
IUPAC Name |
(4-phenylphenyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O/c14-13(16)15-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H3,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAVOSJNIJZMFAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)NC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90157673 | |
Record name | Biphenyl-4-ylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90157673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13262-48-1 | |
Record name | N-[1,1′-Biphenyl]-4-ylurea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13262-48-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Biphenyl-4-ylurea | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013262481 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 13262-48-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406090 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Biphenyl-4-ylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90157673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Biphenyl-4-ylurea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.947 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BIPHENYL-4-YLUREA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8BQB9TX88Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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